Cas no 2171657-11-5 (2-amino-2-(4-hydroxyoxolan-3-yl)acetamide)
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide
- EN300-1298951
- 2171657-11-5
-
- Inchi: 1S/C6H12N2O3/c7-5(6(8)10)3-1-11-2-4(3)9/h3-5,9H,1-2,7H2,(H2,8,10)
- InChI Key: CTWDCWFIBKTALA-UHFFFAOYSA-N
- SMILES: O1CC(C(C(C(N)=O)N)C1)O
Computed Properties
- Exact Mass: 160.08479225g/mol
- Monoisotopic Mass: 160.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 98.6Ų
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298951-1.0g |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1298951-50mg |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1298951-100mg |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 100mg |
$804.0 | 2023-09-30 | ||
| Enamine | EN300-1298951-250mg |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 250mg |
$840.0 | 2023-09-30 | ||
| Enamine | EN300-1298951-500mg |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 500mg |
$877.0 | 2023-09-30 | ||
| Enamine | EN300-1298951-1000mg |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 1000mg |
$914.0 | 2023-09-30 | ||
| Enamine | EN300-1298951-2500mg |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 2500mg |
$1791.0 | 2023-09-30 | ||
| Enamine | EN300-1298951-5000mg |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 5000mg |
$2650.0 | 2023-09-30 | ||
| Enamine | EN300-1298951-10000mg |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide |
2171657-11-5 | 10000mg |
$3929.0 | 2023-09-30 |
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide
Professional Introduction to 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide (CAS No. 2171657-11-5)
2-amino-2-(4-hydroxyoxolan-3-yl)acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171657-11-5, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The molecular structure of this amide derivative incorporates a 4-hydroxyoxolan-3-yl moiety, which imparts distinctive reactivity and binding capabilities, making it a valuable candidate for further exploration in medicinal chemistry.
The 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide molecule consists of an acetamide backbone substituted with a cyclic ether group. This structural motif is particularly intriguing because it combines the versatility of amides with the stability and flexibility of an oxygen-containing heterocycle. Such combinations are frequently exploited in the design of bioactive molecules, where the interplay between different functional groups can modulate pharmacokinetic and pharmacodynamic profiles.
Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide and biological targets. Studies suggest that the 4-hydroxyoxolan-3-yl group can engage in hydrogen bonding and hydrophobic interactions, which are critical for ligand-receptor binding. These insights have guided the development of novel derivatives aimed at enhancing affinity and selectivity for specific therapeutic targets.
In the realm of drug discovery, 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide has been investigated for its potential role as an intermediate in synthesizing more complex pharmacophores. The presence of both amino and hydroxyl functionalities provides multiple sites for chemical modification, allowing chemists to tailor properties such as solubility, metabolic stability, and cell permeability. Such adaptability is essential for optimizing drug candidates for clinical use.
One particularly promising area of research involves the exploration of 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By leveraging the structural features of this compound, researchers aim to develop inhibitors that selectively target aberrant kinases while minimizing off-target effects.
The 4-hydroxyoxolan-3-yl moiety, in particular, has been highlighted as a key feature for designing molecules with enhanced binding affinity. This group can adopt multiple conformations due to its ring strain and oxygen atoms capable of forming hydrogen bonds with polar residues in protein active sites. Such conformational flexibility is often a hallmark of high-affinity binders, making this compound an attractive scaffold for further optimization.
Moreover, green chemistry principles have influenced the synthesis methodologies for 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide. Modern synthetic routes emphasize atom economy, reduced waste generation, and minimal use of hazardous reagents. These approaches not only align with environmental sustainability but also improve process efficiency, which is crucial for scaling up production for pharmaceutical applications.
Preclinical studies have begun to shed light on the biological activity of derivatives inspired by 2171657-11-5. Initial findings indicate that certain analogs exhibit inhibitory effects on specific enzymes and pathways relevant to inflammatory diseases and metabolic disorders. While further research is needed to fully elucidate their mechanisms of action, these preliminary results underscore the compound’s potential as a lead structure for therapeutic intervention.
The integration of machine learning and artificial intelligence has accelerated the discovery process by enabling rapid screening of virtual libraries containing compounds like 2-amino-2-(4-hydroxyoxolan-3-yl)acetamide. These computational tools can predict binding affinities, metabolic stability, and other physicochemical properties with remarkable accuracy, guiding experimental efforts toward promising candidates.
In conclusion, 2171657 - 11 - 5 represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As our understanding of its properties continues to grow, further exploration will undoubtedly yield innovative solutions in drug development.
2171657-11-5 (2-amino-2-(4-hydroxyoxolan-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)